![molecular formula C22H19NO3S B2373248 N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)naphthalene-2-sulfonamide CAS No. 301315-50-4](/img/structure/B2373248.png)
N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)naphthalene-2-sulfonamide
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Description
N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)naphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C22H19NO3S and its molecular weight is 377.46. The purity is usually 95%.
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Scientific Research Applications
PET Imaging Agents
Naphthalene-sulfonamides have been synthesized and explored as potential positron emission tomography (PET) agents. Specifically, carbon-11 labeled naphthalene-sulfonamides were developed for imaging of human CCR8, a chemokine receptor involved in various biological processes. The target tracers were prepared with significant radiochemical yields and specific activity, indicating potential for detailed in vivo imaging applications (Wang et al., 2008).
Molecular Structure and Analysis
The molecular structure and properties of similar naphthalene-sulfonamide compounds have been extensively analyzed. For instance, 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide was characterized through various spectroscopic methods and its molecular geometry, vibrational frequencies, and other molecular properties were studied using Density Functional Theory (DFT). This provides a deep understanding of the compound's stability, charge delocalization, and potential electronic applications (Sarojini et al., 2012).
Fluorescence Sensing and Imaging
Naphthalene-based sulfonamide compounds have been studied for their potential in fluorescence sensing and intracellular imaging. A specific naphthalene-based sulfonamide Schiff base was discovered to be a fluorescence turn-on probe for selective detection of Al3+ in an aqueous system, which is crucial for intracellular detection and antimicrobial activity studies. The compound's structure, sensitivity, and binding mode were thoroughly investigated, showcasing its potential in biological imaging and sensing applications (Mondal et al., 2015).
Polymer Applications
Sulfonated polybenzothiazoles containing naphthalene have been synthesized and evaluated as proton exchange membranes. These polymers, incorporating naphthalene and sulfonamide units, displayed excellent dimensional stability, high thermal and oxidative stabilities, and high proton conductivities, making them potential materials for fuel cell applications (Wang et al., 2015).
Properties
IUPAC Name |
N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)naphthalene-2-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO3S/c24-27(25,18-11-9-15-5-1-2-6-16(15)13-18)23-17-10-12-22-20(14-17)19-7-3-4-8-21(19)26-22/h1-2,5-6,9-14,23H,3-4,7-8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMZWVVWYCSSWRY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(O2)C=CC(=C3)NS(=O)(=O)C4=CC5=CC=CC=C5C=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.